Cas no 1553142-42-9 (1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol
• CAS No: 1553142-42-9
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 6316234
• PubChem ID: 82713613
• Update Time: 2025-05-24

1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol
• AKOS021031486
• 1553142-42-9
• EN300-1240369

• Inchi： 1S/C6H10N2O2/c1-8-3-5(2-7-8)6(10)4-9/h2-3,6,9-10H,4H2,1H3
• InChI Key： AEYYKSVKSHYVLF-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol

1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol (CAS No. 1553142-42-9): An Overview of Its Structure, Properties, and Applications

1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol (CAS No. 1553142-42-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPEAD, is characterized by its unique molecular structure and diverse biological activities. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol.

The molecular formula of 1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol is C₈H₁₂N₂O₂, and its molecular weight is approximately 160.19 g/mol. The compound features a pyrazole ring substituted with a methyl group at the 1-position and a 1,2-diol moiety attached to an ethyl group. This structural arrangement confers unique chemical and biological properties to the molecule.

Synthesis of 1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol can be achieved through various synthetic routes. One common method involves the reaction of 4-chloro-1-methylpyrazole with ethylene glycol in the presence of a suitable base such as potassium carbonate. The reaction typically proceeds via nucleophilic substitution, followed by deprotection steps to yield the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, utilizing catalysts like palladium or copper complexes to enhance yield and reduce by-products.

The physical properties of 1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol include its appearance as a white crystalline solid with a melting point ranging from 75°C to 80°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.

In terms of biological activity, 1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol has shown promising results in several areas of research. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of aldose reductase, an enzyme implicated in diabetic complications such as neuropathy and retinopathy. This makes it a potential candidate for the development of new therapeutic agents for diabetes management.

Beyond its enzymatic inhibition properties, MPEAD has also been investigated for its anti-inflammatory effects. Research has shown that it can modulate the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that MPEAD may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol is another important aspect to consider for its potential use in drug development. Studies have indicated that it exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its direct biological activities, MPEAD has also been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. For example, researchers have used it as a precursor to develop novel derivatives with improved potency and selectivity against specific targets. This approach leverages the unique structural features of MPEAD to create compounds with optimized pharmacological profiles.

The safety profile of 1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol is an essential consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and any potential interactions with other drugs or biological systems.

In conclusion, 1-(1-methyl-1H-pyrazol-4-yl)ethane-1,2-diol (CAS No. 1553142-42-9), or MPEAD, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers valuable chemical and biological properties that make it an attractive candidate for further investigation and development into new therapeutic agents. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for addressing unmet medical needs in various disease areas.